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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Unique
Chemical Entity

Propyl 4-chlorobenzoate, a seemingly unassuming ester, possesses a chemical architecture
that positions it as a molecule of significant interest for a multitude of research applications. Its
structure, characterized by a propyl ester linked to a 4-chlorinated benzene ring, offers a
unigue combination of lipophilicity, chemical reactivity, and structural resemblance to
biologically active compounds. This guide delves into the untapped potential of propyl 4-
chlorobenzoate, presenting a scientifically grounded exploration of its promising applications
in antimicrobial and antifungal drug discovery, agrochemical development, endocrine system
research, and materials science. By providing in-depth theoretical frameworks and detailed
experimental protocols, we aim to equip researchers with the necessary tools to unlock the full
potential of this versatile compound.

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b1267493#bc-rfq
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties: A Foundation for
Application

A thorough understanding of a molecule's physical and chemical properties is paramount to
designing meaningful experiments. The following table summarizes the key computed and
experimental properties of propyl 4-chlorobenzoate.

Property Value Source

Molecular Formula C10H11CIlO2 PubChem[1]
Molecular Weight 198.64 g/mol PubChem[1]
IUPAC Name propyl 4-chlorobenzoate PubChem[1]
CAS Number 25800-30-0 PubChem[1]
XLogP3 4 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor
2 PubChem[1]
Count

Synthesis of Propyl 4-Chlorobenzoate: A Practical
Approach

The synthesis of propyl 4-chlorobenzoate can be readily achieved through Fischer
esterification, a classic and reliable method in organic chemistry. This process involves the
acid-catalyzed reaction of 4-chlorobenzoic acid with propanol.

Experimental Protocol: Fischer Esterification

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-chlorobenzoic acid (1 equivalent) and n-propanol (3-4 equivalents). The
excess propanol serves as both a reactant and a solvent.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid or p-toluenesulfonic acid (approximately 5 mol% relative to the carboxylic acid).
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o Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: After cooling to room temperature, neutralize the excess acid with a saturated
solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent,
such as ethyl acetate.

 Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography on silica gel to yield pure propyl 4-chlorobenzoate.

Chapter 1: Antimicrobial and Antifungal
Applications

The structural similarity of propyl 4-chlorobenzoate to parabens, a class of widely used
antimicrobial preservatives, strongly suggests its potential in this arena. The presence of the
chlorine atom on the benzene ring may enhance its antimicrobial efficacy.

Mechanistic Insights: Disrupting Microbial Integrity

The antimicrobial action of esters like propyl 4-chlorobenzoate is often attributed to their
ability to disrupt microbial cell membranes. The lipophilic nature of the molecule allows it to
intercalate into the lipid bilayer, leading to increased membrane permeability, leakage of
essential intracellular components, and ultimately, cell death. Furthermore, the ester moiety can
be hydrolyzed by microbial esterases, releasing 4-chlorobenzoic acid, which can further
contribute to the antimicrobial effect by acidifying the cytoplasm and inhibiting key metabolic
enzymes.

Experimental Workflow: Screening for Antimicrobial
Activity

The following diagram outlines a comprehensive workflow for evaluating the antimicrobial
potential of propyl 4-chlorobenzoate.
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Caption: Workflow for antimicrobial screening of propyl 4-chlorobenzoate.

Detailed Protocols

This initial screening method provides a qualitative assessment of antimicrobial activity.[2]

¢ Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g.,
Staphylococcus aureus, Escherichia coli, Candida albicans) in sterile saline, adjusted to a
0.5 McFarland standard.

» Plate Inoculation: Evenly spread the microbial suspension onto the surface of a Mueller-
Hinton agar plate (for bacteria) or Sabouraud Dextrose agar plate (for fungi).

» Disk Application: Aseptically place sterile paper disks onto the inoculated agar surface.

o Compound Addition: Apply a known concentration of propyl 4-chlorobenzoate (dissolved in
a suitable solvent like DMSO) to each disk. A solvent control disk should also be included.

¢ Incubation: Incubate the plates at the optimal temperature for the test microorganism for 18-
24 hours.

o Result Interpretation: Measure the diameter of the zone of inhibition around each disk. A
larger zone indicates greater antimicrobial activity.

This quantitative method determines the lowest concentration of the compound that inhibits
visible microbial growth.[3]
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Preparation of Compound Dilutions: Prepare a series of twofold dilutions of propyl 4-
chlorobenzoate in a 96-well microtiter plate containing the appropriate growth medium.

Inoculation: Add a standardized inoculum of the test microorganism to each well.

Controls: Include positive controls (microorganism in medium without the compound) and
negative controls (medium only).

Incubation: Incubate the plate under appropriate conditions.

MIC Determination: The MIC is the lowest concentration of the compound at which no visible
growth is observed.

Chapter 2: Agrochemical Development: A Focus on
Insecticidal and Herbicidal Properties

The chemical structure of propyl 4-chlorobenzoate shares features with known pesticides,

suggesting its potential as a lead compound in agrochemical research. The chlorinated

aromatic ring is a common motif in many insecticides and herbicides.

Rationale for Insecticidal and Herbicidal Potential

Insecticidal Activity: Many insecticides act as neurotoxins. The lipophilic nature of propyl 4-
chlorobenzoate may facilitate its penetration through the insect cuticle and into the nervous
system. It could potentially interfere with neurotransmitter receptors or ion channels. Studies
on related aminobenzoic acid derivatives have shown insecticidal activity.[4]

Herbicidal Activity: Benzoic acid and its derivatives are known to possess herbicidal
properties.[5] They can act as plant growth inhibitors by disrupting various physiological
processes. Propyl 4-chlorobenzoate, upon hydrolysis in plant tissues, would release 4-
chlorobenzoic acid, which could exert herbicidal effects.

Bioassay Protocols for Agrochemical Screening

This assay assesses the toxicity of the compound to insect larvae.[6][7]
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» Compound Preparation: Prepare various concentrations of propyl 4-chlorobenzoate in a
suitable solvent.

 Diet Incorporation: Incorporate the compound into the artificial diet of the target insect larvae
(e.g., fall armyworm, Spodoptera frugiperda).

» Larval Exposure: Place a known number of larvae into individual containers with the treated
diet.

» Observation: Monitor larval mortality and developmental effects over a set period (e.g., 7
days).

o Data Analysis: Calculate the lethal concentration (LCso) value, which is the concentration of
the compound that causes 50% mortality.

This assay evaluates the effect of the compound on plant growth.

o Test Solution Preparation: Prepare a range of concentrations of propyl 4-chlorobenzoate in
a suitable solvent and then dilute with water containing a surfactant.

e Seed Treatment: Place seeds of a model plant (e.g., cress, lettuce) in petri dishes lined with
filter paper.

o Exposure: Add the test solutions to the petri dishes.
 Incubation: Incubate the dishes in a controlled environment (light and temperature).

o Assessment: After a specified period (e.g., 5-7 days), measure the germination rate, root
length, and shoot length.

o Data Analysis: Determine the concentration that causes 50% inhibition of growth (ICso).

Chapter 3: Endocrine System Research:
Investigating Potential Disrupting Activities

The structural similarity of propyl 4-chlorobenzoate to propylparaben, a known endocrine-
disrupting chemical (EDC), necessitates an investigation into its potential effects on the
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endocrine system.[8] EDCs can interfere with the body's hormonal signaling pathways,
potentially leading to adverse health effects.

Potential Mechanisms of Endocrine Disruption

Propyl 4-chlorobenzoate could potentially interact with the endocrine system through several
mechanisms:

e Receptor Binding: It may bind to hormone receptors, such as the estrogen receptor or
androgen receptor, either mimicking (agonist) or blocking (antagonist) the action of natural
hormones.

o Hormone Metabolism: It could interfere with the synthesis or breakdown of hormones.

In Vitro Screening for Endocrine Disrupting Activity

A tiered approach, starting with in vitro assays, is recommended for screening potential EDCs.

- . =\ i : L
Tier 1: In Vitro Screening Tier 2: In Vivo Studies (if necessary)
. Receptor Binding Assays\ Positive Hit Uterotrophic Assay
Compound (Estrogen, Androgen) J (Estrogenic Activity)

Propyl
4-Chlorobenzoate

>[Reporter Gene Assays\ Positive Hit > Hershberger Assay

(YESIYAS) ) (Androgenic Activity)
- J

Click to download full resolution via product page

Caption: Tiered approach for endocrine disruptor screening.

Key In Vitro Assays

This is a widely used reporter gene assay for detecting estrogenic and androgenic activity.[9]
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e Yeast Strain: Use a genetically modified yeast strain (Saccharomyces cerevisiae) that
contains the human estrogen or androgen receptor and a reporter gene (e.g., lacZ, which
encodes B-galactosidase).

o Exposure: Expose the yeast cells to various concentrations of propyl 4-chlorobenzoate.
 Incubation: Incubate the cells to allow for receptor binding and reporter gene expression.

o Detection: Measure the activity of the reporter protein (e.g., by adding a chromogenic
substrate for 3-galactosidase).

« Interpretation: An increase in reporter activity indicates agonistic effects, while a decrease in
the presence of a known hormone indicates antagonistic effects.

Chapter 4: Emerging Applications in Materials
Science and Organic Synthesis

Beyond its potential biological activities, the chemical structure of propyl 4-chlorobenzoate
makes it an interesting candidate for applications in materials science and as a versatile
intermediate in organic synthesis.

Liquid Crystal Development

The rigid, rod-like structure of the 4-chlorobenzoate core is a common feature in liquid crystal
molecules. By modifying the propyl chain or introducing other functional groups, it may be
possible to design novel liquid crystalline materials with specific properties for use in displays
and other optical applications.

Pro-fragrance Technology

The ester linkage in propyl 4-chlorobenzoate can be designed to be cleavable under specific
conditions (e.g., changes in pH, enzymatic activity), leading to the controlled release of a
fragrant alcohol (propanol) and the 4-chlorobenzoic acid moiety. This "pro-fragrance" approach
is a growing area of research for creating long-lasting scents in consumer products.[10]

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.tsijournals.com/articles/a-scientific-overview-of-emerging-profragrance-technologies-and-its-applications-in-product-development.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Intermediate for Pharmaceutical and Agrochemical
Synthesis

The 4-chlorobenzoate scaffold is a valuable building block in the synthesis of more complex
molecules.[11] The chlorine atom can be displaced or modified through various chemical
reactions, and the ester group can be hydrolyzed or transesterified, providing multiple avenues
for further chemical elaboration.

Conclusion and Future Directions

Propyl 4-chlorobenzoate is a molecule with a rich, yet largely unexplored, potential for a wide
range of research applications. This guide has outlined several promising avenues, from the
development of new antimicrobial and agrochemical agents to the investigation of its
endocrine-disrupting potential and its use in materials science. The provided experimental
protocols offer a starting point for researchers to begin their investigations. Future research
should focus on a systematic evaluation of these potential applications, including in-depth
mechanistic studies and the synthesis of novel derivatives with enhanced activity and
specificity. The journey to unlocking the full potential of propyl 4-chlorobenzoate has just
begun, and it promises to be a rewarding one for the scientific community.

References

o What methods can be used to evaluate the antibacterial activity of esters? - ResearchGate.
(2025, April 8). Retrieved from [Link]

» Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review.
(n.d.). Retrieved from [Link]

e Assessment of antimicrobial activity. (2019, March 28). Protocols.io. Retrieved from [Link]

e LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY
TESTING - WOAH. (n.d.). Retrieved from [Link]

» Antimicrobial Susceptibility Testing. (n.d.). Apec.org. Retrieved from [Link]

e 4-Chlorobenzoic Acid | CIC6H4COOH | CID 6318 - PubChem. (n.d.). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.nbinno.com/article/dye-intermediates/the-versatility-of-4-chlorobenzoic-acid-in-chemical-manufacturing-yz
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://www.researchgate.net/post/What_methods_can_be_used_to_evaluate_the_antibacterial_activity_of_esters
https://www.mdpi.com/1420-3049/25/12/2730
https://www.protocols.io/view/assessment-of-antimicrobial-activity-zsef7de
https://www.woah.org/fileadmin/Home/eng/Health_standards/tahm/2.01_ANTIMICROBIAL_SUSCEPTIBILITY.pdf
https://www.apec.org/docs/default-source/projects/2016/sme/216_sme_antimicrobial-susceptibility-testing.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Propyl 4-chlorobenzoate | C10H11CIO2 | CID 347840 - PubChem. (n.d.). Retrieved from
[Link]

Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review.
(2017, April 20). Journal of Entomology and Zoology Studies. Retrieved from [Link]

A critical review on the journey of benzoic acid in the pharmaceutical industry from
manufacturing processes through various uses to disposal: An environmental perspective.
(n.d.). PMC - PubMed Central. Retrieved from [Link]

AU2016257148B2 - Benzoic acid herbicide composition - Google Patents. (n.d.).

Mechanically Interlocked Profragrances for the Controlled Release of Scents | The Journal of
Organic Chemistry. (2021, October 1). ACS Publications. Retrieved from [Link]

Using in Vitro High Throughput Screening Assays to Identify Potential Endocrine-Disrupting
Chemicals. (n.d.). NIH. Retrieved from [Link]

Biological degradation of 4-chlorobenzoic acid by a PCB-metabolizing bacterium through a
pathway not involving (chloro)catechol. (n.d.). PubMed. Retrieved from [Link]

Benzoic Acid Proposed Interim Registration Review Decision Case Number 5107 March
2021. (2021, March 24). Regulations.gov. Retrieved from [Link]

Endocrine Disruptor Screening Program (EDSP) Tier 1 Assessments | US EPA. (2025,
February 20). Retrieved from [Link]

Controlled fragrance release from galactose-based pro-fragrances | Request PDF. (2025,
August 6). Retrieved from [Link]

The Cannizzaro Reaction Synthesis of p-chlorobenzylalcohol and p-chlorobenzoic acd.
(n.d.). The Royal Society of Chemistry. Retrieved from [Link]

Effects of Liquid Crystal Systems Based on Cholesterol Esters on Skin Permeability. (2025,
August 6). Retrieved from [Link]

Biodegradation of 4-chlorobenzoic acid by Pseudomonas aeruginosa PA01 NC. (2010,
October 6). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1267493/docs?utm_src=pdf-body#propyl-4-chlorobenzoate-a-versatile-scaffold-for-innovative-research-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-4-chlorobenzoate
https://www.entomologyjournals.com/archives/2017/vol5issue3/PartF/5-2-120-136.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8488338/
https://pubs.acs.org/doi/10.1021/acs.joc.1c01683
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4492276/
https://pubmed.ncbi.nlm.nih.gov/8398322/
https://www.regulations.gov/document/EPA-HQ-OPP-2010-0692-0036
https://www.epa.gov/endocrine-disruption/endocrine-disruptor-screening-program-edsp-tier-1-assessments
https://www.researchgate.net/publication/279750505_Controlled_fragrance_release_from_galactose-based_pro-fragrances
https://edu.rsc.org/experiments/the-cannizzaro-reaction-synthesis-of-p-chlorobenzylalcohol-and-p-chlorobenzoic-acd/453.article
https://www.researchgate.net/publication/326880489_Effects_of_Liquid_Crystal_Systems_Based_on_Cholesterol_Esters_on_Skin_Permeability
https://www.researchgate.net/publication/221921312_Biodegradation_of_4-chlorobenzoic_acid_by_Pseudomonas_aeruginosa_PA01_NC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Bioassay Techniques in Entomological Research. (2023, June 27). SciSpace. Retrieved from
[Link]

Assessment of the toxicity of benzoic acid derivatives in the intragastric intake. (n.d.).
Gorokhova. Retrieved from [Link]

Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the
Organization for Economic Co-Operation and Development and United States Environmental
Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need
for a Comprehensive Battery of Tests. (n.d.). MDPI. Retrieved from [Link]

m-CHLOROPERBENZOIC ACID. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

Effect of Mesogenic Phase and Structure of Liquid Crystals on Tribological Properties as
Lubricant Additives. (2023, January 12). MDPI. Retrieved from [Link]

US6096704A - Pro-fragrance compound - Google Patents. (n.d.).

(PDF) Bioassay Techniques in Entomological Research. (2023, June 27). ResearchGate.
Retrieved from [Link]

Nanoencapsulation of 3-Chloropropylaminobenzoate Derivatives with Potential Insecticidal
Activity. (n.d.). MDPI. Retrieved from [Link]

Provisional Peer Reviewed Toxicity Values for Benzoic Acid. (2005, March 29). Retrieved
from [Link]

The Versatility of 4-Chlorobenzoic Acid in Chemical Manufacturing. (n.d.). Retrieved from
[Link]

Screening of Bioactive Compounds for Development of New Pesticides: A Mini Review.
(2016, January 30). Horizon Research Publishing. Retrieved from [Link]

Estrogen- Androgen Screening Test for Endocrine Disruptor Chemicals EDC. (n.d.).
Xenometrix. Retrieved from [Link]

A Scientific Overview Of Emerging Pro-Fragrance Technologies And Its Applications In
Product Development. (2022, August 30). TSI Journals. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://typeset.io/papers/bioassay-techniques-in-entomological-research-5g6z7j8k
https://www.researchgate.net/publication/344383451_Assessment_of_the_toxicity_of_benzoic_acid_derivatives_in_the_intragastric_intake
https://www.mdpi.com/2218-273X/13/4/665
http://www.orgsyn.org/demo.aspx?prep=cv5p0245
https://www.mdpi.com/2079-6412/13/1/157
https://www.researchgate.net/publication/371900010_Bioassay_Techniques_in_Entomological_Research
https://www.mdpi.com/2079-4991/11/11/2928
https://www.regulations.gov/document/EPA-HQ-OPP-2010-0692-0003
https://www.ningbo-pharma.com/news/the-versatility-of-4-chlorobenzoic-acid-in-chemical-manufacturing-84035676.html
https://www.hrpub.org/journals/article_info.php?aid=3310
https://www.xenometrix.ch/assays/endocrine-disruptors/yes-yas-assay
https://www.tsijournals.com/articles/a-scientific-overview-of-emerging-profragrance-technologies-and-its-applications-in-product-development.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Enzymatic assays for the assessment of toxic effects of halogenated organic contaminants in
water and food. A review. (2020, August 15). PubMed. Retrieved from [Link]

CN106365990A - Propyl p-hydroxybenzoate preparation method - Google Patents. (n.d.).

Endocrine Disruptor Testing. (n.d.). Charles River Laboratories. Retrieved from [Link]

Degradation of 4-Chlorobenzoic Acid by Arthrobacter sp. (n.d.). PMC - NIH. Retrieved from
[Link]

W02000053564A2 - Benzylic halogenation of alkylbenzoic acid esters - Google Patents.
(n.d.).

Preparation, Characterization and Applications of Liquid Crystals: A Review. (2020,
December 17). IOSR Journal. Retrieved from [Link]

Recent Advances in the Preparation of Delivery Systems for the Controlled Release of
Scents. (2023, February 28). MDPI. Retrieved from [Link]

A bioassay method validation framework for laboratory and semi-field tests used to evaluate
vector control tools. (n.d.). PubMed Central. Retrieved from [Link]

(PDF) Propyl 4-hydroxybenzoate. (n.d.). ResearchGate. Retrieved from [Link]

Usefulness of liquid-crystal oral formulations to enhance the bioavailability and skin tissue
targeting of p-amino benzoic acid. (n.d.). Retrieved from [Link]

Vertical Orientation of Liquid Crystal on Polystyrene Substituted with n-Alkylbenzoate-p-
oxymethyl Pendant Group as a Liquid Crystal Precursor. (2021, June 23). NIH. Retrieved
from [Link]

Benzoic Acid Summary Document: Registration Review December 2010. (n.d.).
Regulations.gov. Retrieved from [Link]

Evidence for 4-chlorobenzoic acid dehalogenation mediated by plasmids related to pSS50.
(n.d.). Retrieved from [Link]

Benzoic acid. (2025, November 2). AERU - University of Hertfordshire. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32810589/
https://www.criver.com/products-services/safety-assessment/toxicology-services/endocrine-disruptor-testing
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC241668/
https://www.iosrjournals.org/iosr-jpbs/papers/Vol13-issue12/Version-1/G1312014354.pdf
https://www.mdpi.com/1420-3049/28/5/2240
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8944510/
https://www.researchgate.net/publication/355325008_Propyl_4-hydroxybenzoate
https://www.sciencedirect.com/science/article/abs/pii/S037851731100652X
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8235002/
https://www.regulations.gov/document/EPA-HQ-OPP-2010-0692-0002
https://www.sciencedirect.com/science/article/abs/pii/004268229190013I
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/65.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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